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CAS No.: 1234615-75-8

Cat. No.: B595117

Get Quote

In the landscape of pharmaceutical research and development, the unambiguous structural

confirmation of novel chemical entities is a cornerstone of progress. Among the suite of

analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly

Carbon-13 (¹³C) NMR, provides an unparalleled, high-resolution insight into the carbon

framework of a molecule. Each unique carbon atom in a distinct chemical environment

generates a specific signal, creating a molecular "fingerprint" that is invaluable for structure

elucidation, verification, and purity assessment. This guide offers a comprehensive analysis of

2-Methyl-2H-indazole-7-carboxylic acid, a heterocyclic compound of interest, detailing the

theoretical prediction of its ¹³C NMR spectrum, a robust experimental protocol for data

acquisition, and the logic behind spectral interpretation.

Molecular Structure and Carbon Environment
Analysis
2-Methyl-2H-indazole-7-carboxylic acid is a substituted indazole. The indazole ring is a

bicyclic aromatic system composed of a benzene ring fused to a pyrazole ring. In this specific

isomer, the methyl group is attached to the N2 position of the pyrazole ring, and the carboxylic
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acid group is at the C7 position of the benzene ring. Understanding the electronic influence of

these substituents is critical for predicting the ¹³C chemical shifts.

Indazole Core: The bicyclic system's carbons will have shifts in the aromatic region, but their

precise values are modulated by their position relative to the nitrogen atoms and the

substituents.

N-Methyl Group (-CH₃): This alkyl group is electron-donating and will have a characteristic

upfield chemical shift. Its presence at N2 influences the electron distribution throughout the

heterocyclic ring.

Carboxylic Acid Group (-COOH): This group is strongly electron-withdrawing. The carbonyl

carbon (C=O) is significantly deshielded and will appear far downfield.[1][2] The group's

attachment to the C7 position will also influence the chemical shifts of the adjacent aromatic

carbons.

Below is a diagram of the molecule with the carbon atoms numbered for analytical discussion.

Caption: Molecular structure with systematic carbon numbering.

Theoretical ¹³C NMR Chemical Shift Prediction
Predicting the ¹³C NMR spectrum involves analyzing the electronic environment of each carbon

atom. The chemical shift (δ) is influenced by hybridization, inductive effects, and resonance.

For aromatic and heterocyclic systems, substituent chemical shift (SCS) effects are key.

Carboxyl Carbon (C9): The carbonyl carbon of a carboxylic acid is highly deshielded due to

the strong electron-withdrawing effect of the two oxygen atoms. Its chemical shift is typically

found in the range of 160-180 ppm.[1][2][3]

Aromatic and Heterocyclic Carbons (C3-C7a): These carbons resonate in the aromatic

region (approx. 110-150 ppm). Their specific shifts are determined by their position relative

to the nitrogen atoms and the substituents.

C7: This carbon is directly attached to the electron-withdrawing carboxylic acid group,

which will deshield it, shifting it downfield.
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C3: This carbon is adjacent to two nitrogen atoms, leading to a significant downfield shift.

C7a and C3a: These are bridgehead carbons and their shifts are influenced by the fusion

of the two rings.

C4, C5, C6: The shifts of these carbons are influenced by their proximity to the

substituents and the nitrogen atoms of the pyrazole ring.

N-Methyl Carbon (C8): The carbon of the N-methyl group is an sp³-hybridized carbon

attached to a nitrogen atom. It will appear significantly upfield, typically in the range of 30-45

ppm.

The following table summarizes the predicted chemical shifts based on data from analogous

structures like substituted indazoles and benzoic acids.[4][5][6][7]
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Carbon Atom
Predicted Chemical Shift
(δ, ppm)

Rationale

C9 (-COOH) 165 - 175

Highly deshielded carbonyl

carbon in an electron-

withdrawing group.[1][2]

C3 140 - 150
Adjacent to two nitrogen atoms

in the pyrazole ring.

C7a 138 - 145
Bridgehead carbon adjacent to

N1 and C7.

C7 130 - 138
Attached to the electron-

withdrawing -COOH group.

C3a 125 - 135
Bridgehead carbon, influenced

by both rings.

C5 122 - 130
Aromatic carbon in the

benzene ring portion.

C4 118 - 125
Aromatic carbon influenced by

the pyrazole moiety.

C6 110 - 120

Aromatic carbon ortho to the -

COOH group, potentially

shielded.

C8 (-CH₃) 30 - 45
sp³ carbon attached to a

nitrogen atom.

Experimental Protocol for ¹³C NMR Data Acquisition
A meticulously executed experimental protocol is essential for acquiring high-quality,

interpretable data. The following steps provide a robust methodology for the ¹³C NMR analysis

of 2-Methyl-2H-indazole-7-carboxylic acid.

Sample Preparation
The quality of the NMR sample directly impacts the quality of the spectrum.
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Analyte Quantity: Weigh approximately 20-50 mg of the compound. ¹³C NMR is significantly

less sensitive than ¹H NMR, requiring a more concentrated sample for a good signal-to-noise

ratio within a reasonable time.[8][9][10]

Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the

sample. For this compound, Dimethyl sulfoxide-d₆ (DMSO-d₆) or Chloroform-d (CDCl₃) are

common choices. DMSO-d₆ is often preferred for carboxylic acids due to its ability to

dissolve polar compounds and prevent hydrogen bonding from causing peak broadening.

Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen

deuterated solvent in a clean, dry vial.[8] Gentle vortexing or sonication can aid dissolution.

Filtration and Transfer: The solution must be free of any particulate matter, which can

degrade spectral quality. Filter the solution through a small plug of glass wool in a Pasteur

pipette directly into a clean, dry 5 mm NMR tube.

Tube and Cap: Use high-quality NMR tubes free from scratches or chips. Ensure the cap is

clean and seals the tube properly.[8]

Instrument Setup and Calibration
These steps are performed at the NMR spectrometer console.

Sample Insertion: Carefully insert the NMR tube into the spinner turbine, ensuring it is set to

the correct depth using the instrument's depth gauge. Wipe the outside of the tube clean

before inserting it into the magnet.

Locking and Shimming: The spectrometer's "lock" system uses the deuterium signal from the

solvent to stabilize the magnetic field.[10] After locking, the magnetic field homogeneity is

optimized through a process called "shimming" to ensure sharp, symmetrical peaks.[10]

Tuning and Matching: The NMR probe must be tuned to the ¹³C frequency to ensure

maximum signal transmission and reception.[10]

Data Acquisition Parameters
For a standard proton-decoupled ¹³C experiment, the following parameters are crucial:
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Pulse Sequence: A standard single-pulse experiment with proton decoupling (e.g., zgpg30

on a Bruker spectrometer) is typically used.

Spectral Width (SW): A spectral width of approximately 240-250 ppm is sufficient to cover the

entire range of expected ¹³C chemical shifts (from ~0 to 220 ppm).

Number of Scans (NS): Due to the low natural abundance of ¹³C, signal averaging is

required. The number of scans can range from several hundred to several thousand,

depending on the sample concentration. A starting point could be 1024 scans.

Relaxation Delay (d1): A delay of 1-2 seconds between pulses allows for the relaxation of the

carbon nuclei, which is important for obtaining reliable signal intensities, though standard ¹³C

spectra are not strictly quantitative.

Acquisition Time (at): This is determined by the spectral width and the number of data points

and affects the digital resolution of the spectrum. A typical value is 1-2 seconds.

Workflow for Structural Elucidation
The process from sample to structure is a logical sequence of steps, as illustrated below.

Caption: Standard workflow for ¹³C NMR structural analysis.

Data Processing and Interpretation
Fourier Transform: The raw data acquired by the spectrometer is a Free Induction Decay

(FID), a time-domain signal. A Fourier Transform converts this into the familiar frequency-

domain spectrum.

Phasing and Baseline Correction: The spectrum is manually or automatically phased to

ensure all peaks are in the positive absorptive mode. The baseline is then corrected to be flat

and at zero intensity.

Chemical Shift Referencing: The spectrum is calibrated by setting the solvent's known

chemical shift. For example, the central peak of DMSO-d₆ is set to 39.52 ppm, and CDCl₃ is

set to 77.16 ppm.
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Interpretation: The final spectrum should display nine distinct peaks, one for each unique

carbon atom in the molecule.

Confirm the presence of the downfield carboxyl peak (~165-175 ppm).

Identify the upfield N-methyl peak (~30-45 ppm).

Assign the remaining seven peaks in the aromatic/heterocyclic region (110-150 ppm) by

comparing their experimental shifts to the predicted values and known SCS effects.

Advanced techniques like 2D NMR (HMBC, HSQC) could be used for unambiguous

assignment if necessary.

Conclusion
The ¹³C NMR spectrum serves as a definitive analytical tool for the structural verification of 2-
Methyl-2H-indazole-7-carboxylic acid. By combining a theoretical understanding of

substituent effects with a rigorous experimental protocol, researchers can confidently obtain

and interpret high-quality data. The predicted chemical shifts provide a reliable roadmap for

spectral assignment, ensuring that the synthesized compound matches its intended structure—

a critical step in any drug discovery or chemical research pipeline.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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